N-[3-(acetylamino)phenyl]-2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H17BrN4O3/c1-13(26)22-16-3-2-4-17(11-16)23-19(27)12-25-20(28)10-9-18(24-25)14-5-7-15(21)8-6-14/h2-11H,12H2,1H3,(H,22,26)(H,23,27)
• InChI Key: KRNULJAGXFWFGA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C20H17BrN4O3
• Molecular Weight: 441.3 g/mol

Description

N-[3-(acetylamino)phenyl]-2-[3-(4-bromophenyl)-6-oxopyridazin-1(6H)-yl]acetamide is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of drug discovery. This compound is known for its unique structure and properties that make it a promising candidate for the development of new drugs. In

Scientific Research Applications

Antimicrobial Activity

The synthesis of novel sulphonamide derivatives, including compounds with structures related to the queried chemical, demonstrated significant antimicrobial activity. These compounds, upon interaction with nitrogen-based nucleophiles, yield various derivatives that exhibit high activity against multiple strains of bacteria and fungi. Computational calculations further supported these findings, indicating a promising avenue for antimicrobial agent development (Fahim & Ismael, 2019).

Chemoselective Acetylation

Research on the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a precursor for antimalarial drugs, highlights the potential of using specific chemical derivatives for targeted synthesis. This process, optimized through various catalysts and conditions, underscores the importance of precise chemical modifications for developing pharmacologically active molecules (Magadum & Yadav, 2018).

Bioactive Compound Synthesis

Another study focused on the microwave-assisted synthesis of acetamide derivatives, including those structurally similar to the query. These compounds showed selective inhibitory effects against microbial strains like Aspergillus niger and Staphylococcus aureus, indicating their potential as lead compounds for developing new antimicrobial agents (Ghazzali et al., 2012).

Phytochemicals against Liver Injury

The investigation into therapeutic potentials of plants and plant-derived phytochemicals against liver injury caused by acetaminophen reveals the broader scope of using natural and semi-synthetic compounds for mitigating drug-induced hepatotoxicity. This research area explores how modifications of chemical structures, such as acetamide derivatives, could enhance the efficacy and safety of traditional and novel therapeutic agents (Subramanya et al., 2018).